Cas no 2034279-20-2 (N-(1-methyl-1H-pyrazol-4-yl)-6-[(oxan-4-yl)methoxy]pyridine-3-carboxamide)

• Product Name: N-(1-methyl-1H-pyrazol-4-yl)-6-[(oxan-4-yl)methoxy]pyridine-3-carboxamide
• CAS No: 2034279-20-2
• MF: C₁₆H₂₀N₄O₃
• MW: 316.355003356934
• CID: 5907007
• PubChem ID: 92085360
• Update Time: 2025-05-22

N-(1-methyl-1H-pyrazol-4-yl)-6-[(oxan-4-yl)methoxy]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-1H-pyrazol-4-yl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide
• F6475-4878
• 2034279-20-2
• N-(1-methyl-1H-pyrazol-4-yl)-6-[(oxan-4-yl)methoxy]pyridine-3-carboxamide
• N-(1-methylpyrazol-4-yl)-6-(oxan-4-ylmethoxy)pyridine-3-carboxamide
• AKOS026689899

• Inchi： 1S/C16H20N4O3/c1-20-10-14(9-18-20)19-16(21)13-2-3-15(17-8-13)23-11-12-4-6-22-7-5-12/h2-3,8-10,12H,4-7,11H2,1H3,(H,19,21)
• InChI Key： IUONKSCGMRUUDI-UHFFFAOYSA-N
• SMILES： O1CCC(COC2C=CC(C(NC3C=NN(C)C=3)=O)=CN=2)CC1

Computed Properties

• Exact Mass: 316.15354051g/mol
• Monoisotopic Mass: 316.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(1-methyl-1H-pyrazol-4-yl)-6-[(oxan-4-yl)methoxy]pyridine-3-carboxamide

Comprehensive Overview of N-(1-methyl-1H-pyrazol-4-yl)-6-[(oxan-4-yl)methoxy]pyridine-3-carboxamide (CAS No. 2034279-20-2)

The compound N-(1-methyl-1H-pyrazol-4-yl)-6-[(oxan-4-yl)methoxy]pyridine-3-carboxamide, identified by its CAS number 2034279-20-2, is a sophisticated small molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, combining a pyridine-3-carboxamide core with a 1-methyl-1H-pyrazol-4-yl substituent and a oxan-4-ylmethoxy side chain, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given its structural similarity to other successful drug molecules in this category.

In recent years, the demand for novel small molecule inhibitors has surged, driven by the need for targeted therapies in oncology and autoimmune diseases. The N-(1-methyl-1H-pyrazol-4-yl)-6-[(oxan-4-yl)methoxy]pyridine-3-carboxamide compound aligns with this trend, as its modular design allows for fine-tuning of pharmacokinetic properties. Its pyridine and pyrazole moieties are known to enhance binding affinity to biological targets, while the oxan-4-ylmethoxy group contributes to improved solubility and metabolic stability. These features make it a compelling subject for preclinical studies.

The synthesis of CAS 2034279-20-2 involves multi-step organic reactions, often starting from commercially available pyridine-3-carboxylic acid derivatives. Key steps include the introduction of the 1-methyl-1H-pyrazol-4-yl amine via amide coupling and the attachment of the oxan-4-ylmethoxy side chain through etherification. Researchers have optimized these protocols to achieve high yields and purity, which are critical for subsequent biological evaluations. The compound's molecular weight and logP values suggest favorable drug-like properties, further fueling interest in its development.

From a therapeutic perspective, N-(1-methyl-1H-pyrazol-4-yl)-6-[(oxan-4-yl)methoxy]pyridine-3-carboxamide has shown promise in early-stage assays targeting protein kinases involved in cell proliferation and inflammation. Its ability to modulate these pathways positions it as a potential candidate for conditions such as rheumatoid arthritis and certain cancers. Notably, the compound's selectivity profile, a common challenge in kinase inhibitor design, is under active investigation. Advances in cryo-EM and X-ray crystallography have enabled researchers to visualize its binding modes, providing insights for structure-activity relationship (SAR) optimization.

The pharmaceutical industry's shift toward precision medicine has amplified the relevance of compounds like CAS 2034279-20-2. Its mechanism of action, combined with the growing emphasis on personalized therapeutics, aligns with current market demands. Additionally, the rise of AI-driven drug discovery platforms has facilitated the virtual screening of analogs, accelerating the identification of derivatives with enhanced potency and safety profiles. This synergy between traditional medicinal chemistry and cutting-edge technology underscores the compound's potential.

In conclusion, N-(1-methyl-1H-pyrazol-4-yl)-6-[(oxan-4-yl)methoxy]pyridine-3-carboxamide represents a compelling case study in modern drug development. Its structural ingenuity, coupled with its therapeutic versatility, makes it a molecule of interest for academic and industrial researchers alike. As the scientific community continues to explore its applications, this compound may pave the way for innovative treatments addressing unmet medical needs.